Cas no 2034552-27-5 (N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2034552-27-5
• MF: C₂₀H₂₀F₃N₃O₂S
• MW: 423.451913833618
• CID: 5338911
• Update Time: 2025-06-29

N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-3-(trifluoromethyl)benzenesulfonamide
• N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C20H20F3N3O2S/c1-14-19(16-7-4-3-5-8-16)15(2)26(25-14)12-11-24-29(27,28)18-10-6-9-17(13-18)20(21,22)23/h3-10,13,24H,11-12H2,1-2H3
• InChI Key： NBZYBEFSHAOKSH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 632
• XLogP3: 4.1
• Topological Polar Surface Area: 72.4

Additional information on N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide

Introduction to Compound CAS No 2034552-27-5

The compound with CAS No 2034552-27-5, known as N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrazole ring substituted with methyl groups and a phenyl group, as well as a trifluoromethyl-substituted benzene ring linked via a sulfonamide group. These structural elements contribute to its potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their diverse biological activities. The presence of the pyrazole ring in this compound suggests potential anti-inflammatory, antitumor, or antimicrobial properties. Researchers have also explored the role of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical agents. The combination of these features makes CAS No 2034552-27-5 a promising candidate for further investigation in therapeutic development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent functionalization with the sulfonamide group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis pathway, making it more efficient and scalable for industrial applications.

In terms of applications, N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide has shown potential in various fields. In pharmacology, it has been studied as a lead compound for developing novel drugs targeting specific receptors or enzymes. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug design. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as semiconductors or optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties and bioactivity of this compound with greater accuracy. Molecular modeling studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good solubility and permeability. These findings underscore its potential for successful translation into clinical applications.

In conclusion, CAS No 2034552-27-5 represents a cutting-edge chemical entity with significant potential across multiple disciplines. Its intricate structure, combined with recent research findings, positions it as a key player in advancing scientific knowledge and technological innovations.